Cas no 847729-50-4 (BENZOIC ACID, 5-CHLORO-2-(4-FLUOROPHENOXY)-, METHYL ESTER)

• Product Name: BENZOIC ACID, 5-CHLORO-2-(4-FLUOROPHENOXY)-, METHYL ESTER
• CAS No: 847729-50-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• CID: 3389761
• PubChem ID: 57572285
• Update Time: 2025-04-21

BENZOIC ACID, 5-CHLORO-2-(4-FLUOROPHENOXY)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-CHLORO-2-(4-FLUOROPHENOXY)-, METHYL ESTER
• 5-chloro-2-(4-fluorophenoxy)-Benzoic acidmethyl ester
• ANPYNZFZNJCBFX-UHFFFAOYSA-N
• Methyl 5-chloro-2-(4-fluorophenoxy)benzoate
• SCHEMBL4449413
• 847729-50-4

• Inchi： 1S/C14H10ClFO3/c1-18-14(17)12-8-9(15)2-7-13(12)19-11-5-3-10(16)4-6-11/h2-8H,1H3
• InChI Key： ANPYNZFZNJCBFX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC=C1OC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5Ų